Cas no 14090-64-3 (Cyanomethyl Thiocyanate)

• Product Name: Cyanomethyl Thiocyanate
• CAS No: 14090-64-3
• MF: C₃H₂N₂S
• MW: 98.1263785362244
• CID: 1299016
• PubChem ID: 14928107
• Update Time: 2025-04-20

Cyanomethyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

• Cyanomethyl thiocyanate
• LogP
• 2-thiocyanatoacetonitrile
• Acetonitril Thiocyanat
• 14090-64-3
• AKOS023090993
• Cyanomethyl Thiocyanate

• Inchi： 1S/C3H2N2S/c4-1-2-6-3-5/h2H2
• InChI Key： IAJVOVQNNYSZID-UHFFFAOYSA-N
• SMILES： S(C#N)CC#N

Computed Properties

• Exact Mass: 97.99396
• Monoisotopic Mass: 97.99386925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates Thiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates